Cas no 2138351-02-5 (2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)-
• CAS No: 2138351-02-5
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• CID: 5268857
• Update Time: 2025-06-11

2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C13H10F3N3O2/c1-17-12-11(13(14,15)16)6-9(7-18-12)8-3-2-4-10(5-8)19(20)21/h2-7H,1H3,(H,17,18)
• InChI Key： IJWNFSUOCNHUKV-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(C2=CC=CC([N+]([O-])=O)=C2)C=C1C(F)(F)F

Additional information on 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)-

Introduction to 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- (CAS No. 2138351-02-5)

2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)-, identified by its CAS number 2138351-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a methyl group at the N-position, a nitrophenyl substituent at the 5-position, and a trifluoromethyl group at the 3-position, contribute to its unique chemical properties and biological interactions.

The significance of 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- lies in its potential as a building block for the development of novel pharmaceutical agents. Pyridine derivatives are extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The nitrophenyl moiety introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and binding affinity to biological targets. Additionally, the trifluoromethyl group enhances metabolic stability and lipophilicity, key factors in drug design for improving bioavailability and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- exhibits promising interactions with enzymes and receptors involved in inflammatory and immunological processes. These findings align with ongoing research aimed at identifying small molecules that can modulate immune responses without causing adverse effects. The compound's ability to interact with specific biological targets suggests its potential in developing treatments for autoimmune diseases and inflammatory disorders.

The synthesis of 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize biological activity.

In vitro studies have begun to unravel the mechanistic aspects of 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- by examining its interaction with target proteins and enzymes. Preliminary results suggest that this compound may inhibit certain enzymes involved in signal transduction pathways relevant to cancer progression. The nitrophenyl group has been observed to participate in hydrogen bonding interactions with polar residues in protein active sites, while the trifluoromethyl group contributes to hydrophobic interactions, stabilizing the binding affinity. Such insights are crucial for designing derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- are also under investigation to assess its suitability for clinical applications. In vivo studies in animal models have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated reasonable oral bioavailability and moderate metabolic stability, indicating its potential for further development into a therapeutic agent. Additionally, preliminary toxicological assessments have shown no significant adverse effects at tested doses, suggesting a favorable safety profile.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has accelerated the discovery process for compounds like 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- by predicting novel molecular structures with desired properties. AI-driven virtual screening platforms have been used to identify potential lead compounds based on their structural features and predicted biological activities. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods while increasing the success rate of identifying promising drug candidates.

The future directions for research on 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- include exploring its role in modulating neural pathways associated with neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine core structure is known to interact with neurotransmitter receptors and ion channels, making it a promising candidate for developing neuroprotective agents. Further studies are planned to investigate its effects on key neurotransmitter systems and assess its potential as a therapeutic intervention.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- into clinical trials. Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and clinical research to streamline the drug development pipeline. By combining experimental data with computational predictions, researchers can make informed decisions about optimizing lead compounds before advancing them into human trials.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing and clinical trials. As 2-Pyridinamine, N-methyl-5-(3-nitrophenyl)-3-(trifluoromethyl)- progresses through preclinical studies, it will be important to gather comprehensive data on its biological activity across multiple disease models. Regulatory agencies will review this information carefully before approving it for human use or further clinical investigation.

In conclusion,2-Pyridinamine,N-methylation: 5-substitution: 3-substitution: trifluoromethylation:CAS No.: 2138351-02-5 represents a significant advancement in pharmaceutical chemistry with potential applications across various therapeutic areas. Its unique structural features combined with promising preclinical data make it an attractive candidate for further development into novel therapeutic agents that address unmet medical needs.